Cas no 1289061-05-7 (5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde)

• Product Name: 5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde
• CAS No: 1289061-05-7
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 1092011
• PubChem ID: 72942048
• Update Time: 2025-08-05

5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(dimethylamino)picolinaldehyde
• 5-bromo-3-(dimethylamino)pyridine-2-carbaldehyde
• BS-20624
• 2-Pyridinecarboxaldehyde, 5-bromo-3-(dimethylamino)-
• 1289061-05-7
• 5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde

• Inchi： 1S/C8H9BrN2O/c1-11(2)8-3-6(9)4-10-7(8)5-12/h3-5H,1-2H3
• InChI Key： XBSGRFGVJQEYIA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=O)C(=C1)N(C)C

Computed Properties

• Exact Mass: 227.99000
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.20000
• LogP: 1.72260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde

Introduction to 5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde (CAS No. 1289061-05-7)

5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde, with the CAS number 1289061-05-7, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a dimethylamino group, and an aldehyde functional group. These functionalities endow the molecule with a range of chemical properties that make it a valuable intermediate in the synthesis of various bioactive compounds and pharmaceuticals.

The molecular formula of 5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde is C₉H₁₀BrN₂O, and its molecular weight is 234.10 g/mol. The compound is typically synthesized through a series of well-documented chemical reactions, including bromination, alkylation, and formylation processes. The presence of the bromine atom makes it an excellent leaving group, facilitating further chemical transformations such as substitution and elimination reactions.

In recent years, 5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of pyridine derivatives, which are known for their biological activities. For instance, pyridine-based compounds have been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. The dimethylamino group in 5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde enhances the basicity and lipophilicity of the molecule, which can be crucial for optimizing its pharmacological profile.

The aldehyde functional group in 5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde provides additional reactivity, enabling it to participate in various chemical reactions such as condensation with amines to form imines or Schiff bases. These derivatives have been explored for their potential therapeutic applications in treating diseases such as Alzheimer's disease and cancer. For example, imines derived from 5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde have shown promising results in inhibiting beta-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease.

Beyond its use in drug discovery, 5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde has also found applications in the development of novel materials and catalysts. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Additionally, the compound can serve as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes.

The safety and handling of 5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde are important considerations for researchers working with this compound. It is recommended to handle it with appropriate personal protective equipment (PPE) and to follow standard laboratory safety protocols to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials to ensure its stability and longevity.

In conclusion, 5-Bromo-3-(dimethylamino)pyridine-2-carbaldehyde (CAS No. 1289061-05-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical properties make it an invaluable tool for researchers in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and insights into its behavior, the importance of this compound is likely to grow even further.